4-(1-ethyl-1H-imidazol-2-yl)-1-{[3-(3-methylphenyl)-1H-pyrazol-4-yl]carbonyl}piperidine

• IUPAC Name: [4-(1-ethylimidazol-2-yl)piperidin-1-yl]-[5-(3-methylphenyl)-1H-pyrazol-4-yl]methanone
• InChI: InChI=1S/C21H25N5O/c1-3-25-12-9-22-20(25)16-7-10-26(11-8-16)21(27)18-14-23-24-19(18)17-6-4-5-15(2)13-17/h4-6,9,12-14,16H,3,7-8,10-11H2,1-2H3,(H,23,24)
• InChI Key: YMRJTOGSVUFJSM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C1C2CCN(CC2)C(=O)C3=C(NN=C3)C4=CC=CC(=C4)C
• Molecular Formula: C21H25N5O
• Molecular Weight: 363.5 g/mol

Description

4-(1-ethyl-1H-imidazol-2-yl)-1-{[3-(3-methylphenyl)-1H-pyrazol-4-yl]carbonyl}piperidine is a useful research compound. Its molecular formula is C21H25N5O and its molecular weight is 363.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 363.20591044 g/mol and the complexity rating of the compound is 507. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Applications

• Novel Synthesis Techniques : Research has demonstrated innovative methods for synthesizing compounds with complex structures, including those related to imidazole and piperidine derivatives. For instance, one study reported the efficient synthesis of benzo[4,5]imidazo[1,2-a]pyridine derivatives through reactions involving imidazole and piperidine components. These synthesis techniques offer pathways for creating a variety of compounds for further chemical and pharmaceutical exploration (Goli-Garmroodi et al., 2015).

Biological and Pharmacological Research

• Antimicrobial and Antituberculosis Activity : Certain imidazole and piperidine-containing compounds have been investigated for their antimicrobial properties. A study involving imidazo[1,2-a]pyridine-3-carboxamide derivatives revealed significant activity against drug-sensitive and resistant Mycobacterium tuberculosis strains, highlighting their potential as antimycobacterial agents (Lv et al., 2017).

Chemical Properties and Reactivity

• Chemical Reactivity and Formation of Novel Compounds : Research into the chemical reactivity of imidazole and piperidine derivatives has led to the creation of novel compounds with potential applications in material science and drug development. For example, the study on the synthesis of (1H-Azol-1-yl)piperidines explores new chemical transformations that could be applicable to a wide range of synthetic targets (Shevchuk et al., 2012).

Electrochemical Applications

• Lithium-Oxygen Battery Electrolytes : The ionic liquids containing imidazolium, which share structural similarities with the mentioned compound, have been characterized for use as electrolytes in lithium-oxygen batteries. Their properties, such as thermal stability, ionic conductivity, and potential window, make them suitable candidates for enhancing battery performance (Knipping et al., 2018).